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Compound of Interest

Compound Name: 2-Fluorobenzamide

Cat. No.: B1203369

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2-Fluorobenzamide. The information is compiled from various safety data
sheets and chemical databases to ensure a thorough understanding of the potential hazards
and the necessary safety measures. This document is intended for professionals in research,
development, and manufacturing who may handle this compound.

Hazard Identification and Classification

2-Fluorobenzamide is classified as a hazardous substance. The primary hazards are
associated with irritation to the skin, eyes, and respiratory system.[1][2] It is crucial to handle
this compound with appropriate personal protective equipment and in a well-ventilated area.

GHS Hazard Statements:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]
Signal Word: Warning[2]

Pictogram:[2]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1203369?utm_src=pdf-interest
https://www.benchchem.com/product/b1203369?utm_src=pdf-body
https://www.benchchem.com/product/b1203369?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluorobenzamide
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9770193_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9770193_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9770193_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9770193_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9770193_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9770193_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Irritant

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Fluorobenzamide is essential for its
safe handling and storage.

Property Value Source

White solid / White to Almost
Appearance _ [1]
white powder to crystal

Molecular Formula C7H6FNO

Molecular Weight 139.13 g/mol

CAS Number 445-28-3 [1]
Melting Point 116.0t0 119.0 °C

Vapor Pressure 0.00109 mmHg [3]
Flash Point Not applicable [1]
Autoignition Temperature Not applicable [1]

Toxicological Information

The toxicological properties of 2-Fluorobenzamide have not been fully investigated.[1]
Therefore, it should be handled with caution, assuming it may have other unknown hazardous
effects.
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Toxicity Data Value Source
LD50 (Oral) Not available [1]
LD50 (Dermal) Not available [1]
LC50 (Inhalation) Not available [1]

Skin Corrosion/Irritation

Causes skin irritation

[2]

Serious Eye Damage/Irritation

Causes serious eye irritation

[2]

Respiratory or Skin

Sensitization

No information available

Germ Cell Mutagenicity

No information available

Carcinogenicity

No information available

Reproductive Toxicity

No information available

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory irritation

[2]

Specific Target Organ Toxicity
(Repeated Exposure)

No information available

Aspiration Hazard

No information available

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Fluorobenzamide are

not publicly available. Standard methodologies, such as those outlined by the OECD

Guidelines for the Testing of Chemicals, would be appropriate for evaluating the toxicological

profile of this compound. These would include studies for acute toxicity (oral, dermal,

inhalation), skin and eye irritation, and mutagenicity.

Safe Handling and Storage

Handling

¢ Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.
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o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.[1]

e Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work
area.

» Dust Formation: Avoid creating dust.[4]

Storage

o Container: Keep the container tightly closed.[1]
» Conditions: Store in a cool, dry, and well-ventilated area.[1]

e Incompatible Materials: Keep away from strong oxidizing agents.

Emergency Procedures
First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid.[1]

o Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Get medical aid.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate
foam.[1]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1]
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» Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be
generated by thermal decomposition or combustion.[1]

Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 5.1.

[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Sweep up the material and place it into a suitable disposal
container. Avoid generating dust. Provide ventilation.[1]

Visualizations
Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-
Fluorobenzamide, from hazard assessment to emergency response.
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Caption: Logical workflow for safe handling of 2-Fluorobenzamide.

Personal Protective Equipment (PPE) Selection

This diagram outlines the decision-making process for selecting the appropriate PPE when

working with 2-Fluorobenzamide.
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Start: Handling 2-Fluorobenzamide
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Caption: Decision tree for selecting appropriate PPE.

Disclaimer: This document is intended as a guide and is not a substitute for a formal risk
assessment. Always refer to the most current Safety Data Sheet (SDS) provided by the
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supplier before handling this chemical. All users should be properly trained in the safe handling
of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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